Cas no 2137798-89-9 (N-(2-formyl-3-methylphenyl)acetamide)

• Product Name: N-(2-formyl-3-methylphenyl)acetamide
• CAS No: 2137798-89-9
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 6309785
• PubChem ID: 165451892
• Update Time: 2025-10-28

N-(2-formyl-3-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• EN300-739649
• N-(2-formyl-3-methylphenyl)acetamide
• 2137798-89-9

• Inchi： 1S/C10H11NO2/c1-7-4-3-5-10(9(7)6-12)11-8(2)13/h3-6H,1-2H3,(H,11,13)
• InChI Key： BQCJQTJOYXWHHT-UHFFFAOYSA-N
• SMILES： O=CC1C(C)=CC=CC=1NC(C)=O

Computed Properties

• Exact Mass: 177.078978594g/mol
• Monoisotopic Mass: 177.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2Ų

Additional information on N-(2-formyl-3-methylphenyl)acetamide

N-(2-formyl-3-methylphenyl)acetamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 2137798-89-9 is a specialized chemical entity that has garnered significant attention in the field of chemical biology. This compound, formally known as N-(2-formyl-3-methylphenyl)acetamide, represents a unique molecular scaffold that exhibits promising properties for various applications in pharmaceutical research and biotechnology. The structural features of this molecule, particularly its aromatic ring system and functional groups, make it a valuable candidate for further exploration in drug discovery and molecular interactions.

In recent years, the interest in N-(2-formyl-3-methylphenyl)acetamide has been driven by its potential role as an intermediate in the synthesis of more complex bioactive molecules. The presence of both a formyl group and an acetamide moiety provides a versatile platform for chemical modifications, enabling researchers to tailor its properties for specific biological targets. This flexibility has made it a subject of interest in the development of novel therapeutic agents.

One of the most compelling aspects of N-(2-formyl-3-methylphenyl)acetamide is its ability to interact with biological systems in meaningful ways. The formyl group, for instance, can participate in Schiff base formation, which is a crucial reaction in the synthesis of metal complexes used in medicinal chemistry. Similarly, the acetamide group can serve as a hinge region for designing small molecules that modulate protein-protein interactions. These characteristics have positioned this compound as a key player in the quest for new pharmacological solutions.

Recent studies have begun to uncover the therapeutic potential of derivatives of N-(2-formyl-3-methylphenyl)acetamide. Researchers have been particularly interested in its ability to inhibit certain enzymes implicated in inflammatory pathways. By leveraging computational modeling and high-throughput screening, scientists have identified analogs of this compound that show enhanced binding affinity to target proteins. These findings suggest that further optimization could lead to the development of potent anti-inflammatory agents.

The synthesis of N-(2-formyl-3-methylphenyl)acetamide itself is a testament to the advancements in organic chemistry methodologies. The process typically involves multi-step reactions that highlight the ingenuity of synthetic chemists. Key steps include the formylation of a methyl-substituted benzene derivative followed by acetylation to introduce the acetamide group. These reactions require precise control over reaction conditions to ensure high yields and purity, underscoring the compound's synthetic challenge and complexity.

As research continues to evolve, the applications of N-(2-formyl-3-methylphenyl)acetamide are expected to expand beyond traditional pharmaceuticals. Its unique structural attributes make it an attractive candidate for materials science applications, such as the development of advanced polymers or functional coatings. Additionally, its role in chemical biology research could lead to novel insights into cellular processes and disease mechanisms.

The future prospects for this compound are bright, with ongoing investigations aimed at uncovering new biological activities and synthetic pathways. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in translating these findings into tangible benefits for society. As our understanding of molecular interactions deepens, compounds like N-(2-formyl-3-methylphenyl)acetamide will continue to play a pivotal role in shaping the future of chemical biology and drug discovery.